Cas no 2172553-39-6 (4-(2-methylbutyl)pyrrolidin-3-ol)

• Product Name: 4-(2-methylbutyl)pyrrolidin-3-ol
• CAS No: 2172553-39-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6217580
• PubChem ID: 165873763
• Update Time: 2025-10-20

4-(2-methylbutyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutyl)pyrrolidin-3-ol
• EN300-1634580
• 2172553-39-6

• Inchi： 1S/C9H19NO/c1-3-7(2)4-8-5-10-6-9(8)11/h7-11H,3-6H2,1-2H3
• InChI Key： LLGAJRPBXQHOGR-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC(C)CC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-methylbutyl)pyrrolidin-3-ol

4-(2-Methylbutyl)pyrrolidin-3-ol: A Comprehensive Overview

The compound 4-(2-methylbutyl)pyrrolidin-3-ol, identified by the CAS number 2172553-39-6, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound belongs to the class of pyrrolidine derivatives, which are known for their unique chemical properties and wide-ranging utility in organic synthesis.

The molecular structure of 4-(2-methylbutyl)pyrrolidin-3-ol consists of a pyrrolidine ring—a five-membered saturated ring containing four carbon atoms and one nitrogen atom—with a hydroxyl group (-OH) at the 3-position and a 2-methylbutyl substituent at the 4-position. This substitution pattern imparts distinctive reactivity and selectivity to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds.

Recent advancements in synthetic methodologies have highlighted the potential of 4-(2-methylbutyl)pyrrolidin-3-ol as a key building block in drug discovery. Its ability to undergo various functional group transformations, such as oxidation, reduction, and alkylation, has made it an attractive candidate for developing bioactive molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential application in treating chronic diseases.

In addition to its role in pharmaceuticals, 4-(2-methylbutyl)pyrrolidin-3-ol has found utility in agrochemicals, particularly as a precursor for herbicides and insecticides. Its ability to interact with biological systems through specific molecular mechanisms has been extensively studied, leading to the development of eco-friendly pest control agents that minimize environmental impact.

The synthesis of 4-(2-methylbutyl)pyrrolidin-3-ol typically involves multi-step reactions, often starting from readily available starting materials such as pyrrolidine or its derivatives. Recent research has focused on optimizing these synthetic pathways to enhance yield and reduce costs. For example, catalytic asymmetric synthesis methods have been employed to selectively produce enantiomerically enriched forms of this compound, which are highly desirable for pharmaceutical applications.

Beyond its direct applications, 4-(2-methylbutyl)pyrrolidin-3-ol serves as a valuable tool in organic chemistry education and research. Its structure provides an excellent platform for teaching fundamental concepts such as stereochemistry, reaction mechanisms, and synthetic design strategies. Moreover, its participation in various named reactions has made it a subject of interest for both academic and industrial researchers.

In conclusion, the compound 4-(2-methylbutyl)pyrrolidin-3-ol, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary research. As new insights into its reactivity and functionality emerge, this molecule is poised to play an even more significant role in advancing scientific innovation across multiple disciplines.